Cas no 489432-33-9 (5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile)

• Product Name: 5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile
• CAS No: 489432-33-9
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• MDL: MFCD16620311
• CID: 4003404
• PubChem ID: 12044794
• Update Time: 2025-11-01

5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile, 5-hydroxy-4,4-dimethyl-3-oxo-
• 5-HYDROXY-4,4-DIMETHYL-3-OXOPENTANENITRILE
• AB7315
• AKOS027254589
• MFCD16620311
• DB-185842
• SCHEMBL769518
• 489432-33-9
• EN300-175225
• IJVQRWPXBNGDTA-UHFFFAOYSA-N
• CS-0143464
• 5-hydroxy-4,4-dimethyl-3-oxo-pentanenitrile
• PUA43233
• AS-44831
• 5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile

• MDL： MFCD16620311
• Inchi： 1S/C7H11NO2/c1-7(2,5-9)6(10)3-4-8/h9H,3,5H2,1-2H3
• InChI Key： IJVQRWPXBNGDTA-UHFFFAOYSA-N
• SMILES： C(#N)CC(=O)C(C)(C)CO

Computed Properties

• Exact Mass: 141.078978594Da
• Monoisotopic Mass: 141.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.1Ų

Additional information on 5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile

Introduction to 5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile (CAS No. 489432-33-9)

5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile, identified by its CAS number 489432-33-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various synthetic applications and potential therapeutic uses. Its molecular structure, featuring a nitrile group, hydroxyl functionality, and a branched aliphatic backbone, contributes to its versatility in chemical transformations and biological interactions.

The significance of 5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile lies in its potential role as a building block in the synthesis of more complex molecules. In recent years, advancements in synthetic chemistry have enabled the development of novel methodologies for constructing intricate scaffolds, and this compound serves as an excellent precursor for such endeavors. The presence of both polar and non-polar regions in its structure allows for diverse interactions with other molecular entities, making it a compelling candidate for drug discovery and material science applications.

Recent studies have highlighted the compound's utility in the development of novel pharmaceuticals. Researchers have been exploring its potential as an intermediate in the synthesis of bioactive molecules with anti-inflammatory, antimicrobial, and even anticancer properties. The nitrile group in 5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile can undergo various transformations, including hydrolysis to form carboxylic acids or reduction to form amines, which are crucial functional groups in medicinal chemistry. These transformations open up numerous possibilities for designing molecules with tailored biological activities.

The structural features of 5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile also make it an interesting subject for studying molecular interactions at the molecular level. Computational chemistry approaches have been employed to predict how this compound might interact with biological targets such as enzymes and receptors. These studies not only provide insights into its potential pharmacological effects but also aid in the rational design of derivatives with enhanced efficacy and reduced side effects.

In material science, 5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile has been investigated for its potential applications in polymer synthesis. Its ability to participate in polymerization reactions makes it a valuable monomer for creating advanced materials with specific properties. For instance, polymers derived from this compound could exhibit enhanced thermal stability or biodegradability, depending on the reaction conditions and the choice of catalysts.

The synthesis of 5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile itself is a testament to the ingenuity of modern synthetic methods. Researchers have developed efficient routes to produce this compound with high purity and yield, often leveraging catalytic processes that minimize waste and energy consumption. These green chemistry approaches align with the growing emphasis on sustainable practices in the chemical industry.

One of the most exciting aspects of 5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile is its potential role in addressing emerging challenges in medicine. For example, researchers are investigating how modifications to its structure could lead to compounds that are more effective against drug-resistant pathogens or that target specific disease mechanisms more precisely. The ability to fine-tune molecular properties through structural modifications offers a powerful tool for developing next-generation therapeutics.

The compound's unique characteristics also make it a valuable tool for academic research. Scientists use 5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile as a reference standard in various analytical techniques, ensuring accuracy and consistency in experimental results. Its well-characterized properties facilitate comparative studies across different research groups, fostering collaboration and accelerating scientific progress.

As our understanding of chemical interactions continues to evolve, so too does our appreciation for compounds like 5-Hydroxy-4,4-dimethyl-3-oxopentanenitrile. The integration of computational modeling with experimental validation has provided new insights into how this molecule behaves both in vitro and in vivo. Such interdisciplinary approaches are essential for unlocking its full potential and translating laboratory discoveries into practical applications.

In conclusion,5-Hydroxy-4,4-dimethyl-3 oxo pentanenitrile (CAS No 489 33 9) represents a fascinating example of how specialized organic compounds can drive innovation across multiple scientific disciplines. Its unique structural features combined with its versatile reactivity make it an indispensable tool for researchers working on cutting-edge problems in pharmaceuticals material science and beyond.